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Cat. No.: S665591

Introduction to 2-Amino-6-bromopyridine

2-Amino-6-bromopyridine (CAS 19798-81-3) is a brominated heterocyclic compound recognized for its
role as a key synthetic building block. Its molecular structure features both an electron-donating amino group
and an electron-withdrawing bromine atom attached to a pyridine ring, making it a versatile precursor for
nucleophilic substitution and metal-catalyzed cross-coupling reactions [1] [2]. This reactivity is exploited in
pharmaceutical chemistry to construct complex molecules, with one significant application being the

development of positron emission tomography (PET) radioligands for neuroimaging [3].

Chemical Profile and Properties

The table below summarizes the fundamental characteristics of 2-Amino-6-bromopyridine.

Property Specification

CAS Registry Number 19798-81-3 [1] [4] [2]
Molecular Formula CgHgBrN, [1] [4] [2]
Molecular Weight 173.01 g/mol [1] [4] [2]
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Property Specification

Melting Point 88-91°C [4][2]

Appearance Off-white to yellowish or light brown solid [1] [4]
Recommended Storage Store at 0-8 °C [4]

Medicinal Chemistry Applications

The value of 2-Amino-6-bromopyridine in drug discovery and development stems from its use as a

multifunctional intermediate.

Application 1: Synthesis of PET Radioligands

A prominent application is in synthesizing N-(2-(6-[*®F]fluoro)-pyridinyl)cyclohexanecarboxamide
(['® F16FPWAY), a radioligand for PET imaging of serotonin-1A (5-HT;,) receptors in the central nervous
system [3]. The 5-HT;, receptor is a key target for understanding anxiety, depression, and other
neuropsychiatric disorders [3]. In this context, 2-Amino-6-bromopyridine serves as a precursor for
introducing the '8F radioisotope. Research indicates that fluorination at the 6-position of the pyridinyl ring
results in a metabolically more stable compound compared to other analogs, which is a critical advantage for

in vivo imaging studies [3].

Application 2: Versatile Intermediate for Bioactive Molecules

Beyond neuroimaging, this compound is a crucial intermediate in broader pharmaceutical and agrochemical

development [1] [4] [2].

¢ Pharmaceutical Development: It is used in the synthesis of various drugs, including those targeting
neurological disorders and as a building block for anti-HIV drugs like 7-azaindole derivatives [1].
o Agrochemical Development: It finds application in the formulation of pesticides and herbicides [1]

[4].
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e Coordination Chemistry & Materials Science: The molecule can act as a "claw-shaped" ligand for
metal complexes, which have applications in catalysis and the development of luminescent materials

[1].

The following diagram illustrates its role as a synthetic intermediate.
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Experimental Protocols

Protocol 1: Radiosynthesis of [*8F]6FPWAY

This protocol outlines the preparation of a PET imaging agent from a 2-Amino-6-bromopyridine derivative,

based on the method described by Karramkam et al. [3].

¢ Objective: To synthesize [*8F]6FPWAY via nucleophilic aromatic substitution.

e Precursor: N-(2-(1-(4-(2-Methoxyphenyl)piperazinyl)ethyl))-N-(2-(6-bromo)-
pyridinyl)cyclohexanecarboxamide (6BPWAY).

¢ Radioisotope: No-carrier-added aqueous [*8F]fluoride.

e Reagents & Solvents: Kryptofix K222 (K222), Potassium carbonate (K2COs), Anhydrous Dimethyl
sulfoxide (DMSO), HPLC-grade solvents for purification.

¢ Equipment: Remote-controlled synthetic module, HPLC system with UV and radiation detectors,
Cyclotron.

Procedure:
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¢ [*8F]Fluoride Preparation: Produce [*8F]fluoride via the [*8O(p,n)'8F] nuclear reaction by proton
irradiation of [t8O]water.
¢ Drying: Trap the [*8F]fluoride on an anion-exchange cartridge. Elute it into a reaction vessel using a
solution of K2COs and K222 in water/acetonitrile. Dry the complex by azeotropic distillation with
acetonitrile under helium flow and gentle heating.
¢ Radiolabeling: Dissolve the 6BPWAY precursor in anhydrous DMSO (~5 mg) and add it to the dried
K[*8F]F-K222 complex. Heat the reaction mixture at 145°C for 10 minutes.
e Purification:
o Option A (HPLC): Dilute the crude mixture with water and inject onto a semi-preparative HPLC
column (e.g., C18). Collect the fraction corresponding to pure [*8F]6FPWAY.
o Option B (Sep-Pak): Perform an initial purification using a C18 Sep-Pak cartridge, followed by
HPLC for final purification.
e Formulation: After HPLC, reformulate the product in sterile saline or a suitable phosphate buffer.
Pass through a 0.22 um sterile filter to obtain a sterile, apyrogenic injectable solution.

Quality Control:

¢ Radiochemical Purity: Analyze by analytical HPLC. Must be >99% [3].
e Specific Activity: Typically 37-72 GBq/pmol (1-2 Ci/lpmol) at end of synthesis [3].

The workflow for this radiosynthesis is summarized below.
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Protocol 2: General Handling and Safety for Synthetic Chemistry

This protocol covers the safe handling and basic characterization of 2-Amino-6-bromopyridine in a

standard laboratory setting.

e Objective: To ensure safe handling and confirm identity in synthetic procedures.

e Material: 2-Amino-6-bromopyridine (=98% purity) [4].

¢ Personal Protective Equipment (PPE): Safety glasses, gloves (nitrile), and a lab coat.

¢ Engineering Controls: Use a fume hood for all handling of powdered material and for weighing.

Procedure:
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¢ Risk Assessment: Consult the Safety Data Sheet (SDS). Note hazard statements: H302 (Harmful if
swallowed), H312 (Harmful in contact with skin), H315 (Causes skin irritation), H319 (Causes serious
eye irritation), H332 (Harmful if inhaled), and H335 (May cause respiratory irritation) [2].
¢ Weighing: Tare a weighing vessel inside a fume hood. Gently transfer the required mass of the solid.
e Solubility for Reactions: The compound is soluble in polar organic solvents like N,N-
Dimethylformamide (DMF) but has poor solubility in non-polar solvents (chloroform,
dichloromethane) and is insoluble in water [1].
¢ Identity Confirmation (QC):
o Melting Point: Determine the melting point, which should fall within the range of 88-91°C [4]
[2].
o *H NMR: Use for structural confirmation. The spectrum can be referenced against standard
data [5].

Safety and Regulatory Considerations

When working with 2-Amino-6-bromopyridine, adhere to the following safety and regulatory guidelines

[2]:

e Hazard Symbols: GHS07 ("Exclamation mark").

¢ Precautionary Statements: Include P261 (Avoid breathing dust/fume), P264 (Wash hands
thoroughly after handling), P271 (Use only in well-ventilated areas), and P280 (Wear protective
gloves/protective clothing/eye protection/face protection).

e Storage: Keep the container tightly closed in a dry, dark, and well-ventilated place. Store at 0-8°C [4].

e Disposal: Dispose of the material as hazardous waste in accordance with local, state, and federal

regulations.

Conclusion

2-Amino-6-bromopyridine is a highly valuable intermediate in medicinal chemistry. Its well-defined
reactivity profile enables its use in critical applications, from the synthesis of sophisticated CNS imaging
agents like ['8F]6FPWAY to the development of antiviral and agrochemical compounds. The provided
protocols for its use in radiosynthesis and general handling offer a practical guide for researchers to leverage

this compound safely and effectively in their drug discovery and development workflows.

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 7/8 Tech Support


https://www.smolecule.com/products/s665591?utm_src=pdf-custom-synthesis
https://www.bloomtechz.com/synthetic-chemical/organic-intermediates/2-amino-6-bromopyridine-cas-19798-81-3.html
https://www.chemblink.com/products/19798-81-3.htm
https://www.ncbi.nlm.nih.gov/books/NBK23416/
https://www.chemimpex.com/products/24610?srsltid=AfmBOoqE9jLcxmwq9l3Qn4ctltd3njQVLkH8svR3QpI5Lk2jBuJxfbM-
https://www.chemicalbook.com/SpectrumEN_19798-81-3_1HNMR.htm
https://www.smolecule.com/products/b665591#2-amino-6-bromopyridine-in-medicinal-chemistry-applications
https://www.smolecule.com/products/b665591#2-amino-6-bromopyridine-in-medicinal-chemistry-applications
https://www.smolecule.com/products/b665591#2-amino-6-bromopyridine-in-medicinal-chemistry-applications
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s665591?utm_src=pdf-bulk
https://www.smolecule.com/products/s665591?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Technique Innovation & Translatability

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 8/8 Tech Support


https://www.smolecule.com/products/s665591?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

